Cas no 2044709-82-0 (Fmoc-D-Dab(Ac)-OH)

• Product Name: Fmoc-D-Dab(Ac)-OH
• CAS No: 2044709-82-0
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 4673593
• PubChem ID: 122173613
• Update Time: 2025-05-19

Fmoc-D-Dab(Ac)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-Dab(Ac)-OH
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-acetamidobutanoic acid
• 2044709-82-0
• AS-84418
• (2R)-4-acetamido-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• G79426
• (2R)-4-Acetamido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

• Inchi： 1S/C21H22N2O5/c1-13(24)22-11-10-19(20(25)26)23-21(27)28-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-12H2,1H3,(H,22,24)(H,23,27)(H,25,26)/t19-/m1/s1
• InChI Key： SULRDUFTKVHNDO-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCNC(C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.15287181g/mol
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 2.4

Additional information on Fmoc-D-Dab(Ac)-OH

Comprehensive Guide to Fmoc-D-Dab(Ac)-OH (CAS No. 2044709-82-0): Properties, Applications, and Innovations

In the rapidly evolving field of peptide synthesis and pharmaceutical research, Fmoc-D-Dab(Ac)-OH (CAS No. 2044709-82-0) has emerged as a critical building block for advanced drug development. This Fmoc-protected amino acid derivative is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation and therapeutic peptide design. With the global peptide therapeutics market projected to exceed $50 billion by 2028 (Grand View Research), understanding specialized reagents like Fmoc-D-Dab(Ac)-OH becomes essential for researchers exploring targeted drug delivery systems and precision medicine applications.

The molecular structure of Fmoc-D-Dab(Ac)-OH features two key protective groups: the 9-fluorenylmethoxycarbonyl (Fmoc) group shielding the alpha-amine, and an acetyl (Ac) group protecting the side-chain amine of the D-2,4-diaminobutyric acid (D-Dab) backbone. This dual protection strategy, particularly with the D-configuration, makes it invaluable for creating protease-resistant peptides - a hot topic in developing oral peptide drugs where metabolic stability remains a major challenge. Recent studies highlight its growing use in antibody-drug conjugates (ADCs) and peptide vaccines, addressing trending research areas like cancer immunotherapy and infectious disease prevention.

From a synthetic chemistry perspective, CAS 2044709-82-0 demonstrates excellent coupling efficiency (typically >98% by HPLC) in Fmoc-based SPPS protocols, especially when paired with modern microwave-assisted peptide synthesizers. The acetyl-protected Dab side chain provides orthogonal protection compatibility with common global deprotection conditions (20% piperidine/DMF for Fmoc removal while preserving the Ac group). This characteristic has made it particularly useful in constructing branched peptides and multivalent scaffolds - architectures gaining attention for their enhanced binding avidity in receptor targeting applications.

Storage and handling recommendations for Fmoc-D-Dab(Ac)-OH follow standard protocols for Fmoc-amino acids: desiccated at -20°C under inert atmosphere to prevent Fmoc group degradation and racemization. Analytical data typically shows: white crystalline powder appearance, ≥95% purity (HPLC), with characteristic [α]D20 values around -12° (c=1 in DMF) confirming the D-amino acid configuration. These specifications align with stringent GMP-grade peptide synthesis requirements, making it suitable for both research-scale and preclinical development applications.

Emerging applications leverage the unique properties of D-Dab(Ac) residues to address current pharmaceutical challenges. In peptide stapling - a technique revolutionizing helical peptide therapeutics - the constrained conformation introduced by D-amino acids like D-Dab enhances metabolic stability without compromising target binding. Additionally, the Ac-protected amine serves as a convenient handle for post-synthetic modifications, enabling attachment of fluorescent tags, PEG linkers, or bio-orthogonal functional groups for advanced chemical biology studies. These features position Fmoc-D-Dab(Ac)-OH as a versatile tool in developing theranostic agents (therapeutics + diagnostics) - a trending concept in personalized medicine.

The synthesis and application of Fmoc-D-Dab(Ac)-OH also intersect with several green chemistry initiatives in peptide manufacturing. Recent process optimizations demonstrate its compatibility with environmentally friendly solvents (e.g., cyclopentyl methyl ether replacing DCM) and reduced waste protocols, addressing industry demands for sustainable pharmaceutical production. Furthermore, its use in continuous flow peptide synthesis systems - an automation trend reducing production costs - highlights how traditional building blocks adapt to cutting-edge manufacturing paradigms.

For researchers sourcing CAS 2044709-82-0, quality verification should include chiral HPLC analysis to confirm enantiomeric purity (>99% D-isomer), along with mass spectrometry (expected [M+H]+ at 395.4 m/z) and 1H NMR validation (characteristic Fmoc aromatic protons at 7.3-7.8 ppm). These analytical controls become crucial when developing regulatory-compliant peptide APIs, especially given increasing scrutiny on synthetic peptide impurities by agencies like the FDA and EMA.

Looking forward, the scientific community anticipates expanded applications of Fmoc-D-Dab(Ac)-OH in peptide-drug conjugates and cell-penetrating peptides (CPPs), particularly for overcoming biological barriers in CNS drug delivery. Its structural features may contribute to solving persistent challenges in blood-brain barrier penetration - a frequent search topic in neuropharmacology forums. As peptide therapeutics continue gaining traction (with over 100 peptide drugs in clinical trials as of 2023), specialized building blocks like Fmoc-D-Dab(Ac)-OH will remain indispensable tools for medicinal chemists navigating the complex landscape of next-generation biologics development.